Cas no 1250993-09-9 ((S)-2-Amino-3-(3,5-difluorophenyl)propanoic acid)

(S)-2-Amino-3-(3,5-difluorophenyl)propanoic acid structure
1250993-09-9 structure
Product Name:(S)-2-Amino-3-(3,5-difluorophenyl)propanoic acid
CAS No:1250993-09-9
MF:C13H24N2O4S
MW:304.405662536621
CID:3158662
PubChem ID:124704189
Update Time:2025-04-21

(S)-2-Amino-3-(3,5-difluorophenyl)propanoic acid Chemical and Physical Properties

Names and Identifiers

    • (S)-2-Amino-3-(3,5-difluorophenyl)propanoic acid
    • rel-tert-Butyl (4aR,9aS)-octahydro-[1,4]thiazino[2,3-d]azepine-7(2H)-carboxylate 1,1-dioxide
    • 1250993-09-9
    • rel-tert-Butyl(4aR,9aS)-octahydro-[1,4]thiazino[2,3-d]azepine-7(2H)-carboxylate1,1-dioxide
    • Inchi: 1S/C13H24N2O4S/c1-13(2,3)19-12(16)15-7-4-10-11(5-8-15)20(17,18)9-6-14-10/h10-11,14H,4-9H2,1-3H3/t10-,11+/m1/s1
    • InChI Key: MHOOPRKAHUGKAY-MNOVXSKESA-N
    • SMILES: S1(CCN[C@@H]2CCN(C(=O)OC(C)(C)C)CC[C@H]12)(=O)=O

Computed Properties

  • Exact Mass: 304.14567842Da
  • Monoisotopic Mass: 304.14567842Da
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 20
  • Rotatable Bond Count: 2
  • Complexity: 464
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 2
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.5
  • Topological Polar Surface Area: 84.1Ų
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